Cas no 1261997-49-2 (3-(3-Aminocarbonylphenyl)benzoic acid)

• Product Name: 3-(3-Aminocarbonylphenyl)benzoic acid
• CAS No: 1261997-49-2
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD18312618
• CID: 1219449
• PubChem ID: 53218346
• Update Time: 2025-10-28

3-(3-Aminocarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-carbamoylphenyl)benzoic Acid
• SCHEMBL18397582
• DTXSID30683289
• CHEMBL4161648
• SB77074
• 3-(3-AMINOCARBONYLPHENYL)BENZOICACID
• BS-26997
• 3-(3-AMINOCARBONYLPHENYL)BENZOIC ACID
• MFCD18312618
• 3'-Carbamoyl[1,1'-biphenyl]-3-carboxylic acid
• CS-0209585
• 1261997-49-2
• 3-(3-Aminocarbonylphenyl)benzoic acid

• MDL： MFCD18312618
• Inchi： 1S/C14H11NO3/c15-13(16)11-5-1-3-9(7-11)10-4-2-6-12(8-10)14(17)18/h1-8H,(H2,15,16)(H,17,18)
• InChI Key： PIFZQEAEPZKVIE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC=C(C(N)=O)C=1)=O

Computed Properties

• Exact Mass: 241.07389321g/mol
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives